![molecular formula C11H12F3NO B1398518 N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine CAS No. 1344265-97-9](/img/structure/B1398518.png)
N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine
Overview
Description
“N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine” is a chemical compound . It is part of the N-Trifluoromethyl Amines and Azoles, which are underexplored functional groups in medicinal chemistry . Introducing trifluoromethyl groups is a common strategy to improve the properties of biologically active compounds .
Physical And Chemical Properties Analysis
“N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine” is a white solid . It is soluble in most organic solvents . Compared to their N-methyl analogues, N-Trifluoromethyl Azoles have a higher lipophilicity and can show increased metabolic stability and Caco-2 permeability .Scientific Research Applications
Chemical Synthesis and Modification
N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine has been utilized in various chemical synthesis and modification processes. For instance, it has been used in the iron-catalyzed oxyfunctionalization of benzylic C-H bonds in aliphatic amine substrates. This method is notable for its high site selectivity, achieved by in situ protonation of the amine, which deactivates more traditionally reactive C-H sites (Mbofana, Sanford, et al., 2016). Additionally, the compound has been used in organocatalytic asymmetric [3 + 2] cycloaddition processes, particularly in the synthesis of spirocyclic oxindoles, a structure common in various bioactive compounds (You, Yuan, et al., 2018).
Synthesis of Amines
In the realm of amine synthesis, N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine plays a crucial role. Techniques such as the catalytic reductive amination using molecular hydrogen have been explored for the synthesis of different types of amines, including secondary benzylic amines (Murugesan, Beller, et al., 2020). This method is significant for the sustainable production of amines, which are valuable in the pharmaceutical and chemical industries.
Pharmaceutical Research
In pharmaceutical research, N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine and its derivatives have been explored for their potential antibacterial activity. Studies have synthesized various derivatives of this compound and evaluated their efficacy against bacterial strains (Reddy, Prasad, et al., 2021). This research is crucial in the ongoing search for new antibacterial agents to combat resistant strains of bacteria.
Future Directions
properties
IUPAC Name |
N-[[4-(trifluoromethyl)phenyl]methyl]oxetan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO/c12-11(13,14)9-3-1-8(2-4-9)5-15-10-6-16-7-10/h1-4,10,15H,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTSUWOOUOPYKGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)NCC2=CC=C(C=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Boc-2,8-dioxa-5-azaspiro[3.5]nonane](/img/structure/B1398445.png)
![Ethyl 3-amino-4-{[3-(dimethylamino)propyl]-amino}benzoate hydrochloride](/img/structure/B1398452.png)
![N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride](/img/structure/B1398453.png)
